molecular formula C13H18ClN3O2 B8637059 1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide

1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide

Cat. No. B8637059
M. Wt: 283.75 g/mol
InChI Key: MPJDQYVVWNSOHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C13H18ClN3O2 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide

Molecular Formula

C13H18ClN3O2

Molecular Weight

283.75 g/mol

IUPAC Name

1-(5-chloropyridin-2-yl)-N-methoxy-N-methylpiperidine-4-carboxamide

InChI

InChI=1S/C13H18ClN3O2/c1-16(19-2)13(18)10-5-7-17(8-6-10)12-4-3-11(14)9-15-12/h3-4,9-10H,5-8H2,1-2H3

InChI Key

MPJDQYVVWNSOHV-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)C1CCN(CC1)C2=NC=C(C=C2)Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

EDC (1.61 g, 8.4 mmol) was added portionwise to a stirred solution of 5′-chloro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid hydrochloride (1.16 g, 4.19 mmol), DMAP (5 mg), HOBt (5 mg) and N,O-dimethylhydroxylamine hydrochloride (818 mg, 8.4 mmol) in dichloromethane (20 mL). Triethylamine (1.69 g, 2.33 mL, 16.8 mmol) was added dropwise, and the reaction mixture was stirred at room temperature overnight. The resulting solution was poured into water and extracted with ethyl acetate (3×). The combined organic phase was washed with saturated aqueous sodium chloride, dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo to give 5′-chloro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid, methoxy-methyl-amide as a white solid (1.05 g. 86%); 1H NMR (CDCl3, 300 MHz) δ 8.05 (d, J=2.5 Hz, 1H), 7.36 (dd, J1=9.0 Hz, J2=2.5 Hz, 1H), 6.57 (d, J=9.0 Hz, 1H), 4.25 (dt, J1=13.0 Hz, J2=3.0 Hz, 1H), 3.69 (s, 3H), 3.16 (s, 3H), 2.88 (m, 3H), and 1.78 (m, 4H); MS (+CI): m/z for C13H18ClN3O2: expected 283.1. found 284.2 (M+H)+.
Name
Quantity
1.61 g
Type
reactant
Reaction Step One
Name
Quantity
5 mg
Type
reactant
Reaction Step One
Quantity
818 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mg
Type
catalyst
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.33 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.